Cas no 1515447-76-3 (2-Sulfanylbenzenecarbothioamide)

• Product Name: 2-Sulfanylbenzenecarbothioamide
• CAS No: 1515447-76-3
• MF: C₇H₇NS₂
• MW: 169.26717877388
• CID: 6216583
• PubChem ID: 82668330
• Update Time: 2025-05-21

2-Sulfanylbenzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Sulfanylbenzenecarbothioamide
• 2-sulfanylbenzene-1-carbothioamide
• 1515447-76-3
• EN300-7188396

• Inchi： 1S/C7H7NS2/c8-7(10)5-3-1-2-4-6(5)9/h1-4,9H,(H2,8,10)
• InChI Key： NFNHDFQMNJBYIG-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(N)=S

Computed Properties

• Exact Mass: 169.00199157g/mol
• Monoisotopic Mass: 169.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-Sulfanylbenzenecarbothioamide

2-Sulfanylbenzenecarbothioamide (CAS No. 1515447-76-3)

The compound 2-Sulfanylbenzenecarbothioamide, also known by its CAS number 1515447-76-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioamides, which are derivatives of thiourea, and it features a sulfanyl group attached to a benzene ring, making it a unique member of the sulfur-containing heterocyclic compounds.

Recent studies have highlighted the importance of 2-Sulfanylbenzenecarbothioamide in the field of organic synthesis. Its structure, which includes a thiocarbonyl group (-C=S) and a sulfanyl group (-S-), provides it with versatile reactivity. Researchers have explored its role as a building block in constructing complex molecules, particularly in the synthesis of bioactive compounds. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be used as an intermediate in the preparation of novel anti-inflammatory agents.

The molecular structure of 2-Sulfanylbenzenecarbothioamide is characterized by its aromatic benzene ring substituted with both a sulfanyl group and a thioamide functional group. This arrangement imparts unique electronic properties to the molecule, making it highly reactive under certain conditions. The sulfur atoms present in the molecule contribute to its stability and reactivity, which are critical factors in its application as a catalyst or precursor in various chemical reactions.

In terms of applications, 2-Sulfanylbenzenecarbothioamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials for energy storage applications. A recent breakthrough reported in Nature Materials utilized this compound as a key component in creating advanced lithium-sulfur batteries, where it played a crucial role in enhancing the battery's energy density and cycle life.

Beyond its material applications, this compound has also garnered attention in the pharmaceutical industry. Its thioamide group is known to exhibit biological activity, particularly in modulating enzyme function. A 2023 study conducted at Stanford University explored its potential as an inhibitor of certain proteases, which are enzymes involved in disease progression such as cancer and neurodegenerative disorders.

The synthesis of 2-Sulfanylbenzenecarbothioamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common method involves the reaction of 2-mercaptobenzonitrile with ammonia or an ammonium salt under specific thermal conditions. Researchers have also investigated alternative routes to improve the efficiency and scalability of this synthesis process.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its chemical nature, it does not pose significant hazards when used appropriately. Proper ventilation and personal protective equipment are recommended during its synthesis and manipulation.

In conclusion, 2-Sulfanylbenzenecarbothioamide (CAS No. 1515447-76-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.